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Compound of Interest

Compound Name:
N-Butyl-2-

(methylamino)acetamide

Cat. No.: B054183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of November 2025, publicly available experimental solubility data for N-Butyl-2-
(methylamino)acetamide is limited. This guide provides a framework for determining and

presenting solubility data for this compound, based on established scientific protocols. The

information herein is intended to guide experimental design and data reporting.

Introduction
N-Butyl-2-(methylamino)acetamide is a chemical compound of interest in various research

and development sectors. Understanding its solubility is crucial for applications ranging from

chemical synthesis and formulation to biological and pharmaceutical research. Solubility, the

property of a solute to dissolve in a solvent to form a homogeneous solution, is a fundamental

physicochemical parameter that influences bioavailability, reaction kinetics, and product

formulation. This guide outlines the standard methodologies for determining the solubility of N-
Butyl-2-(methylamino)acetamide and provides a template for the presentation of such data.

Physicochemical Properties
While specific experimental data for N-Butyl-2-(methylamino)acetamide is not readily

available, Table 1 provides a template for summarizing its key physicochemical properties once

determined. For illustrative purposes, some predicted properties for a structurally similar

compound, N-(tert-butyl)-2-(methylamino)acetamide, are included.[1]
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Table 1: Physicochemical Properties of N-Butyl-2-(methylamino)acetamide (Template)

Property Value Source

Molecular Formula C₇H₁₆N₂O -

Molecular Weight 144.22 g/mol -

Appearance To be determined -

Melting Point To be determined -

Boiling Point To be determined -

pKa To be determined -

LogP To be determined -

Note: The data in this table should be populated with experimentally determined values for N-
Butyl-2-(methylamino)acetamide.

Quantitative Solubility Data
The following tables are templates for the systematic presentation of solubility data for N-Butyl-
2-(methylamino)acetamide in various solvents and at different temperatures.

Table 2: Solubility of N-Butyl-2-(methylamino)acetamide in Various Solvents at 25°C (298.15

K)
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Solvent Solubility (g/L) Solubility (mol/L) Method

Water Shake-Flask

Ethanol Shake-Flask

Methanol Shake-Flask

Dimethyl Sulfoxide

(DMSO)
Shake-Flask

Acetone Shake-Flask

Acetonitrile Shake-Flask

Phosphate-Buffered

Saline (pH 7.4)
Shake-Flask

Table 3: Temperature Dependence of N-Butyl-2-(methylamino)acetamide Solubility in Water

Temperature (°C) Temperature (K) Solubility (g/L) Solubility (mol/L)

4 277.15

25 298.15

37 310.15

50 323.15

Experimental Protocols for Solubility Determination
The determination of solubility is a critical experimental procedure that requires careful

execution to ensure accurate and reproducible results.[2][3] The "shake-flask" method is

considered the gold standard for determining thermodynamic solubility.[3]

4.1. Principle of the Shake-Flask Method

The shake-flask method involves adding an excess amount of the solid compound to a known

volume of the solvent of interest.[3] The mixture is then agitated at a constant temperature until
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equilibrium is reached, at which point the concentration of the dissolved solute in the

supernatant is measured.[3]

4.2. Materials and Apparatus

N-Butyl-2-(methylamino)acetamide (solid, of known purity)

Solvents of interest (e.g., water, ethanol, DMSO)

Volumetric flasks

Analytical balance

Constant temperature shaker or incubator

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE or PVDF)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

pH meter (for aqueous solutions)

4.3. Experimental Procedure

Preparation: Prepare a series of vials or flasks, each containing a precisely measured

volume of the desired solvent.

Addition of Solute: Add an excess amount of N-Butyl-2-(methylamino)acetamide to each

vial. The presence of undissolved solid is necessary to ensure that the solution reaches

saturation.

Equilibration: Place the vials in a constant temperature shaker and agitate for a

predetermined period (e.g., 24, 48, or 72 hours) to allow the system to reach equilibrium. The

time required for equilibration should be determined experimentally by taking measurements

at different time points until the concentration of the solute in the solution remains constant.

[4]
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Phase Separation: After equilibration, the undissolved solid must be separated from the

saturated solution. This can be achieved by centrifugation followed by careful collection of

the supernatant, or by filtration through a syringe filter.[4] It is crucial to ensure that the filter

does not adsorb the solute.

Analysis: The concentration of N-Butyl-2-(methylamino)acetamide in the clear, saturated

solution is then determined using a validated analytical method, such as HPLC. A calibration

curve should be prepared using standard solutions of known concentrations.

Data Reporting: The solubility should be reported in units such as g/L or mol/L, along with

the temperature at which the measurement was performed.[4] For aqueous solutions, the pH

of the saturated solution should also be reported.[4]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a

chemical compound using the shake-flask method.

Caption: General workflow for solubility determination.

Conclusion
While specific solubility data for N-Butyl-2-(methylamino)acetamide is not currently available

in the public domain, this guide provides a robust framework for its determination and

presentation. By following standardized experimental protocols and maintaining meticulous

data records, researchers can generate high-quality, reproducible solubility data. This

information is invaluable for the continued development and application of this compound in

various scientific and industrial fields. It is recommended that future publications reporting the

solubility of this compound adhere to established guidelines to ensure the data is

comprehensive and reliable.[2][5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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